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Compound of Interest

Compound Name: Garbanzol

Cat. No.: B183714 Get Quote

Essential Safety and Handling Guide for
Garbanzol
This guide provides immediate and essential safety and logistical information for handling

Garbanzol in a laboratory setting. The following procedures are based on general best

practices for handling non-hazardous chemical powders, as specific hazard data for Garbanzol
is not readily available. Garbanzol is a flavanonol, a type of flavonoid found in plants such as

chickpeas.[1][2] It is prudent to treat all chemicals with a degree of caution, even in the

absence of known toxicity.

Chemical and Physical Properties of Garbanzol
A summary of the known quantitative data for Garbanzol is presented below.[1][3][4]
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Property Value

CAS Number 1226-22-8

Molecular Formula C15H12O5

Molecular Weight 272.25 g/mol

Appearance Powder

Melting Point 207 - 208 °C

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Personal Protective Equipment (PPE)
When handling Garbanzol, the following personal protective equipment should be utilized to

minimize exposure and ensure personal safety, in line with general laboratory safety protocols.

[5][6][7]

Protection Type Specific PPE Requirement Rationale

Eye and Face Chemical safety goggles
Protects against dust particles

and potential splashes.

Skin
- Nitrile gloves- Laboratory

coat

Prevents direct skin contact

with the chemical powder.

Respiratory

- Not generally required if

handled in a well-ventilated

area or fume hood.- A dust

mask may be used if there is a

risk of generating significant

airborne dust.

Minimizes inhalation of

airborne particles.

Footwear Closed-toe shoes
Protects feet from spills and

falling objects.
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The following step-by-step guidance ensures the safe handling of Garbanzol throughout the

experimental workflow.

1. Preparation:

Work Area: Designate a specific, clean, and well-ventilated area for handling Garbanzol,
preferably within a chemical fume hood to minimize inhalation risk.

Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,

containers, and solvents, before opening the Garbanzol container.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

2. Handling:

Dispensing: Carefully open the container and use a clean spatula to dispense the desired

amount of Garbanzol powder onto weighing paper or directly into a container. Avoid creating

dust clouds.

Solution Preparation: If preparing a solution, add the solvent to the weighed Garbanzol
powder slowly to avoid splashing. Ensure the chosen solvent is compatible with other

materials in use. Garbanzol is soluble in solvents such as Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, and Acetone.[1]

Container Sealing: Securely seal the primary Garbanzol container immediately after use to

prevent contamination and exposure.

3. Cleanup:

Spill Management: In case of a small spill, gently wipe up the powder with a damp paper

towel to avoid generating dust. For larger spills, follow your institution's specific spill cleanup

procedures.

Surface Decontamination: Clean the work area and any contaminated equipment with an

appropriate solvent or cleaning agent.
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PPE Removal: Remove gloves and lab coat before leaving the work area to prevent cross-

contamination. Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Collection: All disposable materials contaminated with Garbanzol, such as gloves,

weighing papers, and pipette tips, should be collected in a designated and clearly labeled

hazardous waste container.[8]

Solvent Waste: Solutions containing Garbanzol should be disposed of in a designated

solvent waste container that is compatible with the solvents used.

Container Disposal: Empty Garbanzol containers should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste. The rinsed container can then be

disposed of in accordance with institutional guidelines.

Prohibited Disposal: Do not dispose of Garbanzol or its solutions down the drain or in the

general trash.[8]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Garbanzol, from

initial preparation to final disposal.

Preparation Handling Cleanup & Disposal

Designate Work Area Gather Materials Don PPE Dispense Garbanzol Prepare Solution Seal Container Manage Spills Decontaminate Surfaces Collect Waste Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Garbanzol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

